molecular formula C13H15N3O B274150 4-[4-(dimethylamino)benzylidene]-5-methyl-2,4-dihydro-3H-pyrazol-3-one

4-[4-(dimethylamino)benzylidene]-5-methyl-2,4-dihydro-3H-pyrazol-3-one

Cat. No. B274150
M. Wt: 229.28 g/mol
InChI Key: BAWRRKUXAHTGRS-XYOKQWHBSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[4-(dimethylamino)benzylidene]-5-methyl-2,4-dihydro-3H-pyrazol-3-one, commonly known as DMABN, is a chemical compound that has gained significant attention in the scientific community due to its diverse range of applications.

Mechanism of Action

The mechanism of action of DMABN is not fully understood. However, it is believed that the compound acts as a donor-acceptor molecule, which allows for efficient charge transfer. This property makes DMABN an ideal candidate for use in organic electronics.
Biochemical and physiological effects:
DMABN has not been extensively studied for its biochemical and physiological effects. However, some studies have suggested that the compound may have antioxidant properties and could potentially be used in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using DMABN in lab experiments is its ease of synthesis. The compound can be synthesized using relatively simple laboratory techniques and is readily available. However, one of the limitations of using DMABN is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on DMABN. One area of research is in the development of DMABN-based materials for use in organic electronics. Another area of research is in the investigation of the compound's potential antioxidant properties and its use in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of DMABN and its potential applications in other areas of scientific research.

Synthesis Methods

DMABN can be synthesized by the condensation of 4-(dimethylamino)benzaldehyde and 5-methyl-2,4-dihydro-3H-pyrazol-3-one in the presence of a catalyst. The reaction takes place in a solvent such as ethanol or methanol under reflux conditions. The resulting product is a yellow crystalline solid that can be purified by recrystallization.

Scientific Research Applications

DMABN has been extensively studied for its potential use in various scientific research applications. One of the most significant areas of research is in the field of organic electronics, where DMABN has been used as a building block for the synthesis of organic semiconductors. DMABN-based semiconductors have shown promising results in the development of organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

properties

Product Name

4-[4-(dimethylamino)benzylidene]-5-methyl-2,4-dihydro-3H-pyrazol-3-one

Molecular Formula

C13H15N3O

Molecular Weight

229.28 g/mol

IUPAC Name

(4E)-4-[[4-(dimethylamino)phenyl]methylidene]-3-methyl-1H-pyrazol-5-one

InChI

InChI=1S/C13H15N3O/c1-9-12(13(17)15-14-9)8-10-4-6-11(7-5-10)16(2)3/h4-8H,1-3H3,(H,15,17)/b12-8+

InChI Key

BAWRRKUXAHTGRS-XYOKQWHBSA-N

Isomeric SMILES

CC\1=NNC(=O)/C1=C/C2=CC=C(C=C2)N(C)C

SMILES

CC1=NNC(=O)C1=CC2=CC=C(C=C2)N(C)C

Canonical SMILES

CC1=NNC(=O)C1=CC2=CC=C(C=C2)N(C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.